Cas no 606129-84-4 (1-Azetidinepropanamine, 3-(3,4-dichlorophenoxy)-)

• Product Name: 1-Azetidinepropanamine, 3-(3,4-dichlorophenoxy)-
• CAS No: 606129-84-4
• MF: C₁₂H₁₆Cl₂N₂O
• MW: 275.174241065979
• CID: 4061744
• PubChem ID: 69410149
• Update Time: 2025-04-22

1-Azetidinepropanamine, 3-(3,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinepropanamine, 3-(3,4-dichlorophenoxy)-

• Inchi： 1S/C12H16Cl2N2O/c13-11-3-2-9(6-12(11)14)17-10-7-16(8-10)5-1-4-15/h2-3,6,10H,1,4-5,7-8,15H2
• InChI Key： FHVSBZMBRIPVBO-UHFFFAOYSA-N
• SMILES： N1(CCCN)CC(OC2=CC=C(Cl)C(Cl)=C2)C1

Computed Properties

• Exact Mass: 274.0639685Da
• Monoisotopic Mass: 274.0639685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.5Ų